Cas no 57229-25-1 (4-Phospho D-Erythronate)
4-Phospho D-Erythronate structure
Product Name:4-Phospho D-Erythronate
CAS No:57229-25-1
MF:C4H9O8P
MW:216.083223104477
CID:1060119
PubChem ID:449304
Update Time:2025-09-23
4-Phospho D-Erythronate Chemical and Physical Properties
Names and Identifiers
-
- 4-Phospho D-Erythronate
- 4-Phospho D-Erythron
- (2R,3R)-2,3-dihydroxy-4-phosphonooxybutanoic acid
- 4-phosphoerythronate
- DB03108
- PD059855
- (2R,3R)-2,3-dihydroxy-4-(phosphonooxy)butanoic acid
- C03393
- CHEMBL1160945
- [R-(R*,R*)]-2,3-Dihydroxy-4-(phosphonooxy)butanoic Acid
- CHEBI:49003
- NS00069413
- DTXSID70332305
- 2bet
- 4-O-phosphono-D-erythronic acid
- 4-phospho-D-erythronic acid
- Q27104642
- SCHEMBL420471
- 4-Phospho-D-erythronate
- 57229-25-1
- (2R,3R)-2,3-Dihydroxy-4-(phosphonooxy)butanoic Acid; [R-(R*,R*)]-2,3-Dihydroxy-4-(phosphonooxy)butanoic Acid;
-
- Inchi: 1S/C4H9O8P/c5-2(3(6)4(7)8)1-12-13(9,10)11/h2-3,5-6H,1H2,(H,7,8)(H2,9,10,11)/t2-,3-/m1/s1
- InChI Key: ZCZXOHUILRHRQJ-PWNYCUMCSA-N
- SMILES: P(=O)(O)(O)OC[C@H]([C@H](C(=O)O)O)O
Computed Properties
- Exact Mass: 216.00400
- Monoisotopic Mass: 216.00350424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.2
- Topological Polar Surface Area: 145Ų
Experimental Properties
- PSA: 154.33000
- LogP: -2.09790
4-Phospho D-Erythronate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P355000-1mg |
4-Phospho D-Erythronate |
57229-25-1 | 1mg |
$ 234.00 | 2023-09-06 | ||
| TRC | P355000-10mg |
4-Phospho D-Erythronate |
57229-25-1 | 10mg |
$ 1804.00 | 2023-09-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-479340-2.5 mg |
4-Phospho D-Erythronate, |
57229-25-1 | 2.5 mg |
¥2,858.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-479340-2.5mg |
4-Phospho D-Erythronate, |
57229-25-1 | 2.5mg |
¥2858.00 | 2023-09-05 | ||
| A2B Chem LLC | AG72600-1mg |
4-Phospho D-Erythronate |
57229-25-1 | 1mg |
$348.00 | 2024-04-19 | ||
| A2B Chem LLC | AG72600-10mg |
4-Phospho D-Erythronate |
57229-25-1 | 10mg |
$1873.00 | 2024-04-19 |
4-Phospho D-Erythronate Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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